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Introduction

4-(Methylnitrosamino)-4-(3-pyridyl)butanoic acid, commonly known as iso-NNAC, is a tobacco-
specific nitrosamine (TSNA) derived from nicotine. Unlike many other TSNAs, such as 4-
(methylnitrosamino)-1-(3-pyridyl)-1-butanone (NNK) and N'-nitrosonornicotine (NNN), iso-
NNAC is considered to be inactive as a tumorigenic agent.[1][2] This lack of carcinogenicity
makes it a compound of interest for comparative toxicological studies to understand the
structural features that determine the carcinogenic potential of TSNAs. This guide provides a
comprehensive overview of the known physicochemical properties of iso-NNAC, detailed
experimental protocols for its synthesis and analysis, and an exploration of its metabolic fate in
comparison to the carcinogenic NNK.

Physicochemical Properties

A summary of the key physicochemical properties of iso-NNAC is presented in the table below.
While some experimental data is available, several properties are based on computational
predictions and comparisons with structurally related compounds.
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Property Value Source
Molecular Formula C10H13N303
Molecular Weight 223.23 g/mol [3]
Not experimentally determined.
The related compound 4-
Melting Point (methylamino)-4-(3-
pyridyl)butyric acid has a
melting point of 133-134°C.[4]
N ) 483.7°C at 760 mmHg
Boiling Point [5]

(Predicted)

Aqueous Solubility

Sparingly soluble in aqueous
buffers. For maximum
solubility, it is recommended to
first dissolve in an organic
solvent like DMSO and then

dilute with the aqueous buffer.

logP (XLogP3)

0.5 (Computed)

[3]

Not experimentally determined.

The strongest acidic pKa for

the related compound NNK is

pKa .
predicted to be 15.47, and the
strongest basic pKa is
predicted to be 3.96.[6]
Density 1.26 g/cm3 (Predicted)

[5]

Refractive Index

1.578 (Predicted)

[5]

Flash Point

246.3°C (Predicted)

[5]

Stability

The related compound NNAL
is stable for at least four weeks
in a refrigerator (4°C) and for
at least four years at -20°C
and -70°C.[7] Itis
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recommended to store iso-
NNAC under similar

conditions.

Experimental Protocols
Synthesis of iso-NNAC from Cotinine

iISO-NNAC can be synthesized from the nicotine metabolite, cotinine. The process involves the
hydrolysis of cotinine to 4-(methylamino)-4-(3-pyridyl)butyric acid, followed by N-nitrosation.
[81[°]

Workflow for the Synthesis of iso-NNAC
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Cotinine

(Tobacco Sample)
Aqueous Extraction
(e.g., citrate-phosphate buffer)

:

(4 -(methylamino)-4-(3-pyridyl)butyric amd) (SOH 4-Phase Extraction (SPE))

Hydrolysis
(e.g., Ba(OH)2)

(e.g., Alumina column)

Derivatization (Methylation)
(e.g., Diazomethane)

iso-NNAC (GC-TEA Analysis)

(Tobacco Sample)
Aqueous Extraction
(e.g., Ammonium acetate solution)

Liquid Partition Cleanup
(e.g., on diatomaceous earth)

(HPLC-MS/MS Analysis)
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NNK (Carcinogenic)

iso-NNAC (Non-Carcinogenic)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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